Cas no 3700-55-8 (2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione
• CAS No: 3700-55-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD14587522
• CID: 1480385
• PubChem ID: 595119
• Update Time: 2025-09-18

2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxypropyl)-
• 2-(2-hydroxypropyl)isoindole-1,3-dione
• STK873956
• LS-06138
• ALBB-018706
• XCQKPHDATCXMAA-UHFFFAOYSA-N
• XCQKPHDATCXMAA-UHFFFAOYSA-
• N-(2-Hydroxypropyl)phthalimide
• MFCD14587522
• SCHEMBL3435525
• DTXSID60344210
• 3700-55-8
• CS-0316056
• 2-(2-hydroxypropyl)-2,3-dihydro-1H-isoindole-1,3-dione
• InChI=1/C11H11NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5,7,13H,6H2,1H3
• AKOS005637843
• SB64901
• 2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione
• 2-(2-Hydroxypropyl)isoindoline-1,3-dione
• 2-(2-Hydroxypropyl)-1H-isoindole-1,3(2H)-dione #

• MDL： MFCD14587522
• Inchi： 1S/C11H11NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5,7,13H,6H2,1H3
• InChI Key： XCQKPHDATCXMAA-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61